Cas no 1492000-50-6 (Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)-)

• Product Name: Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)-
• CAS No: 1492000-50-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5896222
• PubChem ID: 65377245
• Update Time: 2025-05-21

Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)cyclobutane-1-carbonitrile
• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbonitrile
• EN300-1987924
• AKOS014713048
• CS-0305054
• 1492000-50-6

• Inchi： 1S/C9H13NO2S/c10-7-9(3-1-4-9)8-2-5-13(11,12)6-8/h8H,1-6H2
• InChI Key： OSQPZGYKXBFSOX-UHFFFAOYSA-N
• SMILES： C1(C2CCS(=O)(=O)C2)(C#N)CCC1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 432.1±38.0 °C(Predicted)

Additional information on Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)-

Comprehensive Overview of Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)- (CAS No. 1492000-50-6)

In the realm of specialty chemicals, Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)- (CAS No. 1492000-50-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This nitrile derivative, characterized by a cyclobutane ring fused with a tetrahydrothiophene dioxide moiety, has garnered attention in pharmaceutical and materials science research. Its molecular architecture, combining a rigid cyclobutane framework with a polar sulfone group, makes it a versatile intermediate for synthetic transformations.

The compound’s CAS number 1492000-50-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent trends in organic chemistry highlight the growing demand for strained-ring systems like cyclobutanes, which are prized for their ability to modulate molecular properties in drug design. Searches for "Cyclobutanecarbonitrile derivatives" and "sulfone-functionalized nitriles" have surged, reflecting their relevance in high-performance materials and biologically active compounds.

From a synthetic perspective, 1-(tetrahydro-1,1-dioxido-3-thienyl)cyclobutanecarbonitrile offers intriguing possibilities. The sulfone group enhances solubility and reactivity, while the nitrile functionality acts as a handle for further derivatization. These attributes align with current industry focus on "green chemistry" and "atom-efficient synthesis," as researchers seek sustainable routes to complex molecules. Discussions in forums often center on its potential as a pharmacophore or polymer precursor, though detailed studies remain proprietary in many cases.

Analytical characterization of CAS 1492000-50-6 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, with its spectral data being a frequent search query among chemists. The compound’s stability under various conditions is another area of inquiry, particularly for applications requiring thermal resistance or compatibility with aqueous systems. Notably, its tetrahydrothiophene dioxide segment may contribute to unique electronic properties, sparking interest in optoelectronic materials development.

In regulatory contexts, proper handling protocols for Cyclobutanecarbonitrile, 1-(tetrahydro-1,1-dioxido-3-thienyl)- emphasize standard laboratory safety measures without classification as hazardous under normal use. Environmental persistence and biodegradability data are emerging topics, coinciding with broader societal concerns about sustainable chemical innovation. Patent literature reveals its inclusion in catalytic processes and multicomponent reactions, underscoring its utility in modern synthetic strategies.

The commercial landscape for this compound reflects niche demand, with suppliers often listing it under fine chemical categories. Pricing trends correlate with purity grades (>98%) and scale availability, while academic interest focuses on its stereochemical implications in asymmetric synthesis. As computational chemistry advances, molecular modeling studies of this structure may unlock further applications in drug discovery or material science, making it a compound to watch in coming years.